1. Home
  2. Product
  3. 1,3-Cyclopentadiene-1,3-dicarboxylic acid, 2-methyl-5-[1-(methylamino)ethylidene]-, dimethyl ester
1,3-Cyclopentadiene-1,3-dicarboxylic acid, 2-methyl-5-[1-(methylamino)ethylidene]-, dimethyl ester 1,3-Cyclopentadiene-1,3-dicarboxylic acid, 2-methyl-5-[1-(methylamino)ethylidene]-, dimethyl ester
Brand Name: Vulcanchem
CAS No.: 13061-79-5
VCID: VC20990563
InChI: InChI=1S/C13H17NO4/c1-7-9(12(15)17-4)6-10(8(2)14-3)11(7)13(16)18-5/h6,14H,1-5H3/b10-8+
SMILES: CC1=C(C(=C(C)NC)C=C1C(=O)OC)C(=O)OC
Molecular Formula: C13H17NO4
Molecular Weight: 251.28 g/mol

1,3-Cyclopentadiene-1,3-dicarboxylic acid, 2-methyl-5-[1-(methylamino)ethylidene]-, dimethyl ester

CAS No.: 13061-79-5

Cat. No.: VC20990563

Molecular Formula: C13H17NO4

Molecular Weight: 251.28 g/mol

* For research use only. Not for human or veterinary use.

1,3-Cyclopentadiene-1,3-dicarboxylic acid, 2-methyl-5-[1-(methylamino)ethylidene]-, dimethyl ester - 13061-79-5

Specification

CAS No. 13061-79-5
Molecular Formula C13H17NO4
Molecular Weight 251.28 g/mol
IUPAC Name dimethyl (5E)-2-methyl-5-[1-(methylamino)ethylidene]cyclopenta-1,3-diene-1,3-dicarboxylate
Standard InChI InChI=1S/C13H17NO4/c1-7-9(12(15)17-4)6-10(8(2)14-3)11(7)13(16)18-5/h6,14H,1-5H3/b10-8+
Standard InChI Key ACNFRMMDWCJNMI-CSKARUKUSA-N
Isomeric SMILES CC1=C(/C(=C(\C)/NC)/C=C1C(=O)OC)C(=O)OC
SMILES CC1=C(C(=C(C)NC)C=C1C(=O)OC)C(=O)OC
Canonical SMILES CC1=C(C(=C(C)NC)C=C1C(=O)OC)C(=O)OC

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19